(1R,4S,5Z,8R,9R)-4-Hydroxy-5-methyl-8-prop-1-en-2-yl-10-oxabicyclo[7.2.1]dodec-5-en-11-one
(1R,4S,5Z,8R,9R)-4-Hydroxy-5-methyl-8-prop-1-en-2-yl-10-oxabicyclo[7.2.1]dodec-5-en-11-one
Brand Name:
Vulcanchem
CAS No.:
104613-44-7
VCID:
VC0217328
InChI:
InChI=1S/C15H22O3/c1-9(2)12-6-4-10(3)13(16)7-5-11-8-14(12)18-15(11)17/h4,11-14,16H,1,5-8H2,2-3H3/b10-4-/t11-,12-,13+,14-/m1/s1
SMILES:
CC1=CCC(C2CC(CCC1O)C(=O)O2)C(=C)C
Molecular Formula:
C18H11Cl3N2O
Molecular Weight:
250.33 g/mol
(1R,4S,5Z,8R,9R)-4-Hydroxy-5-methyl-8-prop-1-en-2-yl-10-oxabicyclo[7.2.1]dodec-5-en-11-one
CAS No.: 104613-44-7
Main Products
VCID: VC0217328
Molecular Formula: C18H11Cl3N2O
Molecular Weight: 250.33 g/mol
CAS No. | 104613-44-7 |
---|---|
Product Name | (1R,4S,5Z,8R,9R)-4-Hydroxy-5-methyl-8-prop-1-en-2-yl-10-oxabicyclo[7.2.1]dodec-5-en-11-one |
Molecular Formula | C18H11Cl3N2O |
Molecular Weight | 250.33 g/mol |
IUPAC Name | (1R,4S,5Z,8R,9R)-4-hydroxy-5-methyl-8-prop-1-en-2-yl-10-oxabicyclo[7.2.1]dodec-5-en-11-one |
Standard InChI | InChI=1S/C15H22O3/c1-9(2)12-6-4-10(3)13(16)7-5-11-8-14(12)18-15(11)17/h4,11-14,16H,1,5-8H2,2-3H3/b10-4-/t11-,12-,13+,14-/m1/s1 |
Standard InChIKey | COEDSYSRVAUHQU-HTDICADHSA-N |
Isomeric SMILES | C/C/1=C/C[C@@H]([C@H]2C[C@@H](CC[C@@H]1O)C(=O)O2)C(=C)C |
SMILES | CC1=CCC(C2CC(CCC1O)C(=O)O2)C(=C)C |
Canonical SMILES | CC1=CCC(C2CC(CCC1O)C(=O)O2)C(=C)C |
Synonyms | versicolactone B |
PubChem Compound | 6438997 |
Last Modified | Nov 11 2021 |
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